BENGHE e s

Personal protective equipment for handling
BMS-986235

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMS-986235

Cat. No.: B6171950

Essential Safety and Handling Guide for BMS-
986235

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of BMS-986235, a selective and orally active Formyl Peptide Receptor 2 (FPR2)
agonist. Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining

the integrity of the compound.

Chemical and Physical Properties

A summary of the key quantitative data for BMS-986235 is presented below for easy reference.
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Property Value

Molecular Weight 361.34 g/mol

Formula C18H17F2N30s3
Appearance Solid Powder

Purity >99%

Solubility Soluble in DMSO
Storage (Powder) -20°C for up to 3 years
Storage (in Solvent) -80°C for up to 1 year

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling BMS-986235, the following
personal protective equipment is mandatory.[1]

o Eye Protection: Chemical safety glasses or goggles with side shields are required to protect
against splashes.

o Hand Protection: Wear impermeable disposable gloves, such as nitrile gloves. Gloves should
be inspected before use and changed immediately if contaminated.

» Body Protection: A fluid-resistant laboratory coat must be worn and fully buttoned.

» Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted
respirator is necessary.

Operational and Disposal Plans

Strict adherence to the following operational and disposal procedures is essential for
maintaining a safe laboratory environment.

Handling and Storage
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» Engineering Controls: Handle BMS-986235 in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

e Procedural Controls: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink,
or smoke in areas where the compound is handled. Wash hands thoroughly after handling.
For in vivo studies, prepare solutions fresh daily.

o Storage: Store the solid powder at -20°C.[2][3] Solutions of BMS-986235 in solvent should
be stored at -80°C.[2][3]

Spill Response

In the event of a spill, follow these procedures to ensure safe cleanup and containment.[4][5][6]

[71[8]
e Immediate Actions:
o Alert personnel in the immediate area of the spill.
o Evacuate the area if the spill is large or in a poorly ventilated space.
o If the spilled material is flammable, extinguish all nearby ignition sources.

e Containment and Cleanup:

[¢]

Wear appropriate PPE, including a respirator if powders are present.

[e]

For solid spills, carefully scoop the material into a sealed container. Avoid generating dust.

o

For liquid spills, cover with an absorbent material, such as vermiculite or sand. Do not use
paper towels for flammable solvent spills.

o

Work from the outside of the spill inward to prevent spreading.
o Decontamination:

o Clean the spill area with soap and water.
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o Place all contaminated materials, including absorbent pads and used PPE, into a sealed,
labeled hazardous waste container.

Disposal Plan

Dispose of BMS-986235 and any contaminated materials in accordance with institutional and
local regulations for chemical waste.[9][10]

e Unused Compound: Unused BMS-986235 should be disposed of as hazardous chemical
waste. Do not discard it down the drain or in the regular trash.

o Contaminated Materials: All disposable labware, PPE, and spill cleanup materials that have
come into contact with BMS-986235 should be collected in a designated, labeled hazardous

waste container for proper disposal.

Experimental Protocols

BMS-986235 has been shown to inhibit neutrophil chemotaxis and stimulate macrophage
phagocytosis.[11] Detailed methodologies for these key experiments are provided below.

Neutrophil Chemotaxis Assay

This assay evaluates the effect of BMS-986235 on the migration of neutrophils towards a
chemoattractant.[12][13][14]

o Neutrophil Isolation: Isolate human neutrophils from whole blood using Ficoll-Paque density
gradient centrifugation followed by dextran sedimentation.

o Assay Setup: Use a Boyden chamber or a similar transwell system with a porous membrane
(e.g., 5 um pores).

e Procedure:
o Add a known chemoattractant (e.g., IL-8) to the lower chamber of the Boyden apparatus.

o Pre-incubate the isolated neutrophils with various concentrations of BMS-986235 or a
vehicle control.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b6171950?utm_src=pdf-body
https://www.bms.com/about-us/our-impact/environment/waste.html
https://www2.calrecycle.ca.gov/Docs/106064
https://www.benchchem.com/product/b6171950?utm_src=pdf-body
https://www.benchchem.com/product/b6171950?utm_src=pdf-body
https://www.benchchem.com/product/b6171950?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32407089/
https://www.benchchem.com/product/b6171950?utm_src=pdf-body
https://www.creative-bioarray.com/support/protocol-for-detection-of-il-8-activity-by-neutrophil-chemotaxis-assay.htm
https://www.criver.com/products-services/discovery-services/pharmacology-studies/inflammation-autoimmune-studies/immunology/neutrophil-assays
https://www.criver.com/products-services/discovery-services/pharmacology-studies/inflammation-autoimmune-studies/immunology/neutrophil-assays/neutrophil-chemotaxis-assay
https://www.benchchem.com/product/b6171950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6171950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Add the pre-incubated neutrophils to the upper chamber.

o Incubate the chamber at 37°C in a 5% CO2 environment for approximately 1-2 hours.

e Quantification:

o After incubation, count the number of neutrophils that have migrated to the lower chamber
using a hemocytometer or an automated cell counter.

o Alternatively, migrated cells can be quantified by measuring their ATP content using a
luminescent assay.

o Data Analysis: Compare the number of migrated cells in the BMS-986235-treated groups to
the vehicle control to determine the inhibitory effect of the compound on chemotaxis.

Macrophage Phagocytosis Assay

This assay assesses the ability of BMS-986235 to enhance the phagocytic activity of
macrophages.[15][16][17][18][19]

e Macrophage Culture: Culture a macrophage cell line (e.g., RAW 264.7) or primary bone
marrow-derived macrophages in a suitable medium.

o Assay Setup: Plate the macrophages in a multi-well plate and allow them to adhere.
e Procedure:

o Treat the adherent macrophages with various concentrations of BMS-986235 or a vehicle
control for a specified period.

o Introduce fluorescently labeled patrticles (e.g., FITC-labeled zymosan or fluorescent
microspheres) to the macrophage culture.

o Incubate for a sufficient time to allow for phagocytosis (e.g., 1-2 hours).
e Quantification:

o Wash the cells to remove non-phagocytosed particles.
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o Quantify the uptake of fluorescent particles by the macrophages using a fluorometer,
fluorescence microscope, or flow cytometer.

o Data Analysis: Compare the fluorescence intensity or the percentage of phagocytic cells in
the BMS-986235-treated groups to the vehicle control to determine the effect of the
compound on phagocytosis.

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental procedures, the
following diagrams are provided.
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Caption: FPR2 Signaling Pathway Activated by BMS-986235.
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Caption: Workflow for Key Cellular Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uwm.edu [uwm.edu]

2. medchemexpress.com [medchemexpress.com]

3. selleckchem.com [selleckchem.com]

4. m.youtube.com [m.youtube.com]

5. gmpsop.com [gmpsop.com]

© 2025 BenchChem. All rights reserved.

7/9 Tech Support


https://www.benchchem.com/product/b6171950?utm_src=pdf-body-img
https://www.benchchem.com/product/b6171950?utm_src=pdf-custom-synthesis
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/02/Personal-Protective-Equipment-and-Dress-Code-SAFE-5.0.pdf
https://www.medchemexpress.com/bms-986235.html
https://www.selleckchem.com/products/bms-986235.html
https://m.youtube.com/watch?v=Q1rFAZ6SapA
https://www.gmpsop.com/chemical-spill-response-procedure-for-pharmaceuticals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6171950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 6. jk-sci.com [jk-sci.com]

e 7.tamut.edu [tamut.edu]

¢ 8. umanitoba.ca [umanitoba.ca]

¢ 9. Waste management - Bristol Myers Squibb [bms.com]
e 10. www2.calrecycle.ca.gov [www?2.calrecycle.ca.gov]

e 11. Discovery of BMS-986235/LAR-1219: A Potent Formyl Peptide Receptor 2 (FPR2)
Selective Agonist for the Prevention of Heart Failure - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. Protocol for Detection of IL-8 Activity by Neutrophil Chemotaxis Assay - Creative Bioarray
| Creative Bioarray [creative-bioarray.com]

e 13. criver.com [criver.com]
e 14. criver.com [criver.com]
e 15. Macrophage Phagocytosis Assay [protocols.io]
e 16. Protocols — The Fleischman Lab [mpnlab.org]

e 17. Macrophage Phagocytosis Assay - Creative Bioarray | Creative Bioarray [creative-
bioarray.com]

e 18. protocols.io [protocols.io]

e 19. Macrophage Phagocytosis Assay of Staphylococcus aureus by Flow Cytometry - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling BMS-
986235]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6171950#personal-protective-equipment-for-
handling-bms-986235]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://tamut.edu/administration/ehs/files/spill-management-procedure.pdf
https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2024-08/chemical-spill-response-procedure-1.pdf
https://www.bms.com/about-us/our-impact/environment/waste.html
https://www2.calrecycle.ca.gov/Docs/106064
https://pubmed.ncbi.nlm.nih.gov/32407089/
https://pubmed.ncbi.nlm.nih.gov/32407089/
https://www.creative-bioarray.com/support/protocol-for-detection-of-il-8-activity-by-neutrophil-chemotaxis-assay.htm
https://www.creative-bioarray.com/support/protocol-for-detection-of-il-8-activity-by-neutrophil-chemotaxis-assay.htm
https://www.criver.com/products-services/discovery-services/pharmacology-studies/inflammation-autoimmune-studies/immunology/neutrophil-assays
https://www.criver.com/products-services/discovery-services/pharmacology-studies/inflammation-autoimmune-studies/immunology/neutrophil-assays/neutrophil-chemotaxis-assay
https://www.protocols.io/view/macrophage-phagocytosis-assay-36wgqn3ygk57/v1
http://www.mpnlab.org/protocols
https://www.creative-bioarray.com/support/macrophage-phagocytosis-assay.htm
https://www.creative-bioarray.com/support/macrophage-phagocytosis-assay.htm
https://www.protocols.io/view/macrophage-phagocytosis-assay-gb6bsre.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4394738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4394738/
https://www.benchchem.com/product/b6171950#personal-protective-equipment-for-handling-bms-986235
https://www.benchchem.com/product/b6171950#personal-protective-equipment-for-handling-bms-986235
https://www.benchchem.com/product/b6171950#personal-protective-equipment-for-handling-bms-986235
https://www.benchchem.com/product/b6171950#personal-protective-equipment-for-handling-bms-986235
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6171950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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